Cas no 1177350-48-9 (Methyl[1-(pyrimidin-4-yl)ethyl]amine)

• Product Name: Methyl[1-(pyrimidin-4-yl)ethyl]amine
• CAS No: 1177350-48-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 3157248
• PubChem ID: 45791287
• Update Time: 2025-10-29

Methyl[1-(pyrimidin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• Methyl[1-(pyrimidin-4-yl)ethyl]amine
• N-methyl-1-(pyrimidin-4-yl)ethanamine
• SCHEMBL23490978
• N-Methyl-1-(pyrimidin-4-yl)ethan-1-amine
• N-methyl-1-pyrimidin-4-ylethanamine
• 1177350-48-9
• AKOS013154322
• BP-10846

• Inchi： 1S/C7H11N3/c1-6(8-2)7-3-4-9-5-10-7/h3-6,8H,1-2H3
• InChI Key： PEBCUFKRRNOSIC-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=CN=CN=1

Computed Properties

• Exact Mass: 209.049
• Monoisotopic Mass: 209.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 207.7±15.0 °C at 760 mmHg
• Flash Point: 79.4±20.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Methyl[1-(pyrimidin-4-yl)ethyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl[1-(pyrimidin-4-yl)ethyl]amine

Methyl[1-(pyrimidin-4-yl)ethyl]amine (CAS No. 1177350-48-9): A Comprehensive Overview

Methyl[1-(pyrimidin-4-yl)ethyl]amine (CAS No. 1177350-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core with an ethylamine substituent, is widely studied for its potential applications in drug discovery and material science. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The chemical properties of Methyl[1-(pyrimidin-4-yl)ethyl]amine include a molecular weight of 151.19 g/mol and a purity often exceeding 98%. Researchers appreciate its stability under standard laboratory conditions, making it suitable for various synthetic applications. The compound's pyrimidine ring contributes to its versatility, as this heterocyclic moiety is a common motif in many FDA-approved drugs. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and cellular proliferation.

In the pharmaceutical industry, Methyl[1-(pyrimidin-4-yl)ethyl]amine is frequently utilized as a building block for small-molecule drugs. Its incorporation into drug candidates has shown promise in targeting diseases such as cancer and autoimmune disorders. The compound's ability to interact with biological receptors stems from its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug bioavailability. Additionally, its derivatives are being explored for their potential in central nervous system (CNS) therapeutics, addressing conditions like Alzheimer's and Parkinson's disease.

The agrochemical sector also benefits from Methyl[1-(pyrimidin-4-yl)ethyl]amine, where it serves as a precursor for crop protection agents. Its structural features enable the design of compounds that target specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural solutions, a hot topic in today's eco-conscious market. Researchers are investigating its derivatives for their herbicidal and fungicidal properties, which could lead to next-generation green chemistry solutions.

From a synthetic chemistry perspective, Methyl[1-(pyrimidin-4-yl)ethyl]amine offers several advantages. Its straightforward synthesis route and scalability make it attractive for industrial applications. The compound can undergo various functional group transformations, allowing chemists to tailor its properties for specific needs. Recent advancements in catalytic amination techniques have further improved its production efficiency, reducing costs and waste generation.

The market for Methyl[1-(pyrimidin-4-yl)ethyl]amine is expanding, driven by increasing R&D investments in life sciences. Pharmaceutical companies are particularly interested in its potential to address unmet medical needs, especially in oncology and immunology. The compound's patent landscape reveals ongoing innovation, with several applications filed for novel derivatives and formulations. Analysts predict steady growth in demand, particularly from emerging markets where healthcare infrastructure is rapidly developing.

Quality control is paramount when working with Methyl[1-(pyrimidin-4-yl)ethyl]amine. Reputable suppliers provide comprehensive analytical data, including HPLC, NMR, and mass spectrometry results, to ensure batch-to-batch consistency. Researchers should store the compound in cool, dry conditions to maintain its stability over time. Proper handling procedures, including the use of personal protective equipment, are recommended to ensure safety in laboratory settings.

Future research directions for Methyl[1-(pyrimidin-4-yl)ethyl]amine include exploring its applications in bioconjugation chemistry and drug delivery systems. Scientists are investigating its potential as a linker molecule for antibody-drug conjugates (ADCs), a rapidly growing field in targeted cancer therapy. Additionally, its compatibility with various nanotechnology platforms opens possibilities for innovative therapeutic approaches that could revolutionize treatment paradigms.

In conclusion, Methyl[1-(pyrimidin-4-yl)ethyl]amine (CAS No. 1177350-48-9) represents a versatile and valuable compound with wide-ranging applications in medicinal chemistry and beyond. Its unique structural features, combined with growing scientific interest, position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover new possibilities for this molecule, its importance in scientific and industrial contexts is expected to grow significantly in the coming years.